Cyclohexanone, 2-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]-

• CAS No.: 54669-74-8
• Molecular Formula: C15H15F3O2
• Molecular Weight: 284.27 g/mol
• IUPAC Name: 2-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]cyclohexan-1-one
• InChI: InChI=1S/C15H15F3O2/c16-15(17,18)12-6-3-5-10(8-12)14(20)9-11-4-1-2-7-13(11)19/h3,5-6,8,11H,1-2,4,7,9H2
• InChI Key: BYLKHCBYQSZXNC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C(C1)CC(=O)C2=CC(=CC=C2)C(F)(F)F

Description

Cyclohexanone, 2-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]- is a useful research compound. Its molecular formula is C15H15F3O2 and its molecular weight is 284.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A stirred mixture of 15.9 g. (0.11 mole) of 1-pyrrolidino-1-cyclohexene, 28.0 g. (0.11 mole) of m-trifluoromethylphenacyl bromide, and 100 ml. of toluene was heated under reflux for 2 hours, diluted with water and refluxed for 2 hours. The layers were separated, and the organic phase was dried and concentrated to 25 g. of liquid. Distillation provided 12.0 g. (42%) of liquid, b.p. 137°-138° (0.075 mm.).

Synthesis routes and methods II

Procedure details

A stirred mixture of 15.9 g (0.11 mole) of 1-pyrrolidino-1-cyclohexene, 28.0 g (0.11 mole) of m-trifluoromethylphenacyl bromide, and 100 ml. of toluene is heated under reflux for 2 hours, diluted with water, and refluxed for 2 hours. The layers are separated, and the organic phase is dried and concentrated to a liquid. Distillation provides 2-(m-trifluoromethylphenacyl)cyclohexanone as a liquid, b.p. 137°-138° C. (0.075 mm).